ethyl 1-(trifluoromethyl)-1H-pyrrole-2-carboxylate
Overview
Description
Ethyl 1-(trifluoromethyl)-1H-pyrrole-2-carboxylate, or EFPC, is a synthetically produced compound that has been studied for its potential uses in scientific research. EFPC is a member of the pyrrole family, which is a heterocyclic aromatic compound composed of five carbon atoms and one nitrogen atom. EFPC has been studied for its potential applications in the fields of organic synthesis, medicinal chemistry, and biochemistry. It is a versatile compound that has been used in a variety of research projects, including those in the fields of drug discovery, cancer research, and neuroscience.
Scientific Research Applications
EFPC has been used in various scientific research applications. In the field of organic synthesis, EFPC has been used as a building block for the synthesis of other compounds. It has also been used as a starting material for the synthesis of heterocyclic compounds, such as pyridines and pyrimidines, as well as for the synthesis of complex natural products. In medicinal chemistry, EFPC has been used as a scaffold for the synthesis of novel drugs, such as antifungal agents and inhibitors of the enzyme aromatase. In biochemistry, EFPC has been used as a tool for studying the structure and function of proteins and enzymes, as well as for studying the interactions between biomolecules.
Mechanism of Action
The exact mechanism of action of EFPC is not yet fully understood. However, it is believed that the compound interacts with proteins and enzymes in the body to produce a variety of biochemical effects. EFPC is thought to bind to certain receptors on the surface of cells, which can then trigger a cascade of biochemical reactions. EFPC also appears to be able to interact with certain proteins and enzymes, which can affect their activity and function.
Biochemical and Physiological Effects
EFPC has been studied for its potential biochemical and physiological effects. In animal studies, EFPC has been shown to reduce inflammation, reduce oxidative stress, and protect against certain types of cancer. In addition, EFPC has been shown to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases. EFPC has also been studied for its potential effects on the cardiovascular system, as well as its potential to reduce the risk of stroke.
Advantages and Limitations for Lab Experiments
EFPC has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize in large quantities. EFPC is also relatively stable, and it can be stored for long periods of time without significant degradation. Additionally, EFPC is non-toxic and has a low potential for bioaccumulation. The main limitation of EFPC is that it is not readily biodegradable, which means that it can accumulate in the environment if not disposed of properly.
Future Directions
There are several potential future directions for EFPC research. One potential area of research is the development of novel drugs and therapeutic agents that utilize EFPC as a scaffold. Additionally, EFPC could be used to study the structure and function of proteins and enzymes, as well as for the development of new diagnostic tools. EFPC could also be used to study the interactions between biomolecules, as well as to develop new methods for the treatment of cancer and other diseases. Finally, EFPC could be used to study the pharmacology of various drugs, as well as to develop new methods for drug delivery.
Synthesis Methods
EFPC can be synthesized in several different ways. The most common method is the direct synthesis of the compound from its starting materials, which consists of ethyl trifluoromethylpyrrole-2-carboxylate and ethyl bromide. This reaction is typically carried out in the presence of a base, such as sodium hydroxide, and is followed by a deprotection step to yield EFPC. Other methods of synthesis include the use of a Wittig reaction, a Mitsunobu reaction, and a palladium-catalyzed coupling reaction.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 1-(trifluoromethyl)-1H-pyrrole-2-carboxylate involves the reaction of ethyl 2-(trifluoromethyl)acetoacetate with hydrazine hydrate followed by cyclization with acetic anhydride.", "Starting Materials": [ "Ethyl 2-(trifluoromethyl)acetoacetate", "Hydrazine hydrate", "Acetic anhydride" ], "Reaction": [ "Step 1: Ethyl 2-(trifluoromethyl)acetoacetate is reacted with hydrazine hydrate in ethanol at reflux temperature to form the corresponding hydrazone intermediate.", "Step 2: The hydrazone intermediate is then cyclized with acetic anhydride in the presence of a catalytic amount of p-toluenesulfonic acid to form ethyl 1-(trifluoromethyl)-1H-pyrrole-2-carboxylate.", "Step 3: The product is isolated by filtration and purified by recrystallization from ethanol." ] } | |
CAS RN |
2763779-26-4 |
Molecular Formula |
C8H8F3NO2 |
Molecular Weight |
207.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
